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Compound Name: CPI703

CAS No.: 1904649-00-8

Cat. No.: B606801

Get Quote

Abstract
This application note details the protocol for determining the half-maximal inhibitory

concentration (IC50) of CPI-703, a potent and selective inhibitor of the CBP/EP300

bromodomains. Unlike BET inhibitors (e.g., JQ1) that target BRD4, CPI-703 specifically

disrupts the interaction between the bromodomains of CREB-binding protein (CBP) and p300

with acetylated lysine residues on chromatin. This disruption suppresses the transcription of

oncogenes driven by super-enhancers, such as MYC and IRF4. This guide provides a

standardized workflow for stock preparation, cell seeding, compound treatment, and non-linear

regression analysis to ensure reproducible pharmacological data.

Mechanism of Action & Rationale
To accurately measure IC50, one must understand the temporal dynamics of the drug. CPI-703

is an epigenetic modulator. Unlike cytotoxic agents (e.g., paclitaxel) that kill rapidly, CPI-703

induces transcriptional reprogramming. Consequently, phenotypic effects such as growth arrest

or apoptosis often require 72 to 96 hours to manifest. Short incubations (24h) may yield

artificially high IC50 values (false resistance).
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Signaling Pathway Diagram
The following diagram illustrates the specific blockade of the CBP/EP300-Chromatin axis by

CPI-703.
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Figure 1: Mechanism of CPI-703. The compound competitively binds to the bromodomain of

CBP/EP300, preventing recognition of acetylated histones and silencing oncogenic
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transcription.

Materials & Reagents
Compound Information

Property Details

Compound Name CPI-703

CAS Number 1904649-00-8

Molecular Formula C17H22N4O

Solubility DMSO (≥ 50 mg/mL)

Storage
Powder: -20°C (3 years); In DMSO: -80°C (6

months)

Essential Reagents
Solvent: Dimethyl sulfoxide (DMSO), cell culture grade (Sigma-Aldrich, D2650).

Assay Kit: CellTiter-Glo® 2.0 (Promega) or similar ATP-based luminescent assay. Note: ATP

assays are preferred over MTT/MTS for epigenetic drugs due to higher sensitivity and fewer

metabolic artifacts.

Cell Lines:

Sensitive Models: Hematologic malignancies (e.g., AMO-1, RPMI-8226) or Prostate

cancer lines (e.g., PC-3, LNCaP).

Control: Normal fibroblast line (e.g., WI-38) to assess therapeutic window.

Experimental Protocol
Step 1: Stock Solution Preparation
Critical: CPI-703 is hydrophobic. Ensure complete dissolution to avoid precipitation, which

causes variable IC50 data.
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Calculate the volume of DMSO required to achieve a 10 mM stock concentration.

Formula: Volume (mL) = Mass (mg) / [Molecular Weight ( g/mol ) × Concentration (M)]

Add DMSO to the vial. Vortex vigorously for 30 seconds.

Inspect for particulates. If necessary, warm to 37°C for 5 minutes.

Aliquot into small volumes (e.g., 20 µL) to avoid freeze-thaw cycles. Store at -80°C.

Step 2: Cell Seeding (Day 0)
Seeding density must be optimized so that cells are in the exponential growth phase

throughout the 72-hour assay. Over-confluence induces contact inhibition, masking the drug's

anti-proliferative effect.

Adherent Cells (e.g., HeLa, PC-3): 2,000 – 4,000 cells/well (96-well plate).

Suspension Cells (e.g., AMO-1): 5,000 – 10,000 cells/well.

Volume: 90 µL per well (leaving 10 µL for drug addition).

Edge Effect Control: Fill outer wells with PBS or media only; do not use them for data points

to prevent evaporation artifacts.

Step 3: Serial Dilution & Treatment (Day 1)
Prepare a 1000x compound plate in DMSO, then dilute into media to keep final DMSO

constant.

Dilution Scheme Workflow:
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Figure 2: Serial Dilution Workflow. A 1:3 dilution series is recommended to cover a 4-log range.

Dose Range: 10 µM top concentration down to ~0.5 nM (9 points + DMSO control).

Intermediate Step: Dilute the DMSO series 1:100 into culture media (creates 10x working

solution, 1% DMSO).

Final Addition: Add 10 µL of the 10x working solution to the 90 µL of cells in the assay plate.

Final DMSO Concentration: 0.1% (Non-toxic to most cell lines).

Incubation: Incubate plates for 72 hours at 37°C, 5% CO2.

Step 4: Readout & Data Acquisition (Day 4)
Equilibrate the CellTiter-Glo reagent and assay plates to room temperature (approx. 30

mins).

Add 100 µL of CellTiter-Glo reagent to each well (1:1 ratio).

Orbitally shake for 2 minutes to induce cell lysis.

Incubate for 10 minutes to stabilize the luminescent signal.
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Read Luminescence (RLU) on a microplate reader (e.g., EnVision, GloMax).

Data Analysis
Calculate the IC50 using a 4-Parameter Logistic (4PL) non-linear regression model.

Equation:

X: Log of compound concentration.

Y: Normalized response (% Viability).

Normalization:

$ % \text{Viability} = \frac{\text{RLU}{\text{sample}} - \text{RLU}{\text{blank}}}{\text{RLU}

{\text{DMSO}} - \text{RLU}{\text{blank}}} \times 100 $

Expected Results:

Highly Sensitive Lines: IC50 < 500 nM (e.g., specific myeloma lines).

Moderately Sensitive: IC50 1 µM – 10 µM.

Resistant: IC50 > 10 µM.

Troubleshooting & Validation
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Issue Probable Cause Solution

High Well-to-Well Variability Pipetting error or Edge Effect.

Use reverse pipetting; exclude

edge wells; use automated

dispensers if available.

Precipitation
Compound insolubility at high

conc.

Check the 10 mM stock for

crystals. Ensure DMSO < 0.5%

in final assay.

Flat Dose Response Incubation too short.

Extend incubation to 96h or

120h. Epigenetic drugs are

slow-acting.

Right-shifted IC50 High serum binding.

Test in reduced serum (1-5%

FBS) if cells tolerate, to check

for protein binding effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b606801?utm_src=pdf-custom-synthesis#bc-rfq
https://immunomart.com/product/cpi703/
https://www.medchemexpress.com/CPI-637.html
https://www.benchchem.com/product/b606801/docs#application-note-precision-measurement-of-cpi-703-ic50-in-cancer-cell-lines
https://www.benchchem.com/product/b606801/docs#application-note-precision-measurement-of-cpi-703-ic50-in-cancer-cell-lines
https://www.benchchem.com/product/b606801/docs#application-note-precision-measurement-of-cpi-703-ic50-in-cancer-cell-lines
https://www.benchchem.com/product/b606801/docs#application-note-precision-measurement-of-cpi-703-ic50-in-cancer-cell-lines
https://www.benchchem.com/product/b606801?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606801?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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